Cas no 1334146-00-7 (3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
• CAS No: 1334146-00-7
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD19686273
• CID: 4588923
• PubChem ID: 54594433
• Update Time: 2025-11-02

3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butoxy)carbonyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
• 2,2,5-trimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]-1,3-oxazolidine-4-carboxylic acid
• Z1262237344
• 3-(tert-butoxycarbonyl)-2,2,5-trimethyloxazolidine-4-carboxylic acid
• 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid

• MDL： MFCD19686273
• Inchi： 1S/C12H21NO5/c1-7-8(9(14)15)13(12(5,6)17-7)10(16)18-11(2,3)4/h7-8H,1-6H3,(H,14,15)
• InChI Key： ZOAFMGLANQGVKH-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(=O)O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1

3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid

Comprehensive Guide to 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid (CAS No. 1334146-00-7)

3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid (CAS No. 1334146-00-7) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound belongs to the class of oxazolidine derivatives, which are known for their versatile applications in drug synthesis and material science. With its unique structural features, including a tert-butoxy carbonyl (Boc) protecting group and a carboxylic acid functionality, this molecule serves as a valuable intermediate in the synthesis of complex bioactive molecules.

The Boc-protected oxazolidine structure of this compound makes it particularly useful in peptide synthesis and medicinal chemistry. Researchers often employ it as a building block for creating novel drug candidates, especially in the development of antimicrobial agents and central nervous system (CNS) drugs. The presence of the Boc group provides excellent stability during synthetic transformations, while the carboxylic acid moiety allows for further functionalization through various coupling reactions.

In recent years, the demand for 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid has increased significantly due to its applications in protease inhibitor development and bioconjugation chemistry. Many researchers are exploring its potential in creating targeted drug delivery systems, particularly in the field of cancer therapeutics and neurodegenerative disease research. The compound's stability under various pH conditions makes it attractive for developing pH-sensitive drug formulations.

From a synthetic chemistry perspective, this oxazolidine derivative offers several advantages. The steric hindrance provided by the three methyl groups at positions 2, 2, and 5 enhances the compound's stability against nucleophilic attack, while the oxazolidine ring provides a rigid framework that can influence the conformation of larger molecules. These properties have made it a subject of interest in asymmetric synthesis and chiral auxiliary applications.

The global market for 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid is expected to grow steadily, driven by increasing research activities in biopharmaceuticals and specialty chemicals. Many contract research organizations (CROs) and academic laboratories are incorporating this compound into their synthetic protocols for developing new therapeutic agents. The compound's compatibility with solid-phase peptide synthesis (SPPS) techniques has further expanded its utility in combinatorial chemistry approaches.

Quality control of 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations generally include protection from moisture at controlled temperatures to maintain the integrity of both the Boc group and the carboxylic acid functionality.

Recent advancements in green chemistry have also explored more sustainable synthetic routes to this valuable intermediate. Researchers are investigating catalytic methods and solvent-free conditions to produce 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid with reduced environmental impact. These developments align with the growing emphasis on sustainable pharmaceutical manufacturing practices in the chemical industry.

For researchers working with this compound, understanding its structure-activity relationships is crucial. The spatial arrangement of substituents on the oxazolidine ring can significantly influence the biological activity of final drug molecules. Many recent publications have focused on modifying this core structure to create libraries of compounds for high-throughput screening against various disease targets.

The future applications of 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid may extend beyond pharmaceuticals. There is growing interest in its potential use in advanced materials, particularly in the development of functional polymers and smart coatings. The compound's ability to introduce both rigidity and specific functional groups makes it attractive for materials science applications requiring precise molecular architectures.

In conclusion, 3-(tert-butoxy)carbonyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid (CAS No. 1334146-00-7) represents a versatile and valuable tool for modern chemical research. Its unique combination of protective groups, functional handles, and structural features continues to make it indispensable in various areas of drug discovery and materials development. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its importance in scientific research and industrial applications.